2-chloro-N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-6-fluorobenzamide
• InChI: InChI=1S/C20H18ClFN2O2/c1-11-8-14-10-13(19(25)24-17(14)9-12(11)2)6-7-23-20(26)18-15(21)4-3-5-16(18)22/h3-5,8-10H,6-7H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: GNLDNCSIZVKXOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)C(=C2)CCNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C20H18ClFN2O2
• Molecular Weight: 372.8 g/mol

Description

2-chloro-N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C20H18ClFN2O2 and its molecular weight is 372.82. The purity is usually 95%.
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Scientific Research Applications

Synthetic Route Development

A practical and scalable synthetic route for a compound with a similar structure, highlighting the importance of developing efficient synthesis methods for potential pharmacological compounds. The research demonstrates the optimization of synthesis steps to improve yield and reduce environmental impact, indicating the compound's relevance in the pharmaceutical industry (Yoshida et al., 2014).

Metabolite Identification

Identification of human metabolites of a structurally related compound and investigation of transporter-mediated renal and hepatic excretion. This study is crucial for understanding the metabolic pathways and elimination processes of pharmacologically active compounds, aiding in the development of safer and more effective drugs (Umehara et al., 2009).

Imaging Applications

The development of fluorine-18-labeled benzamide analogues for imaging the sigma2 receptor status of solid tumors with positron emission tomography (PET). This research underscores the compound's application in cancer diagnosis and treatment monitoring, showcasing its potential in enhancing imaging techniques for solid tumors (Tu et al., 2007).

Interaction with Biological Molecules

Studies on interactions between fluorodihydroquinazolin derivatives and human serum albumin (HSA) using fluorescence spectroscopy. These studies contribute to our understanding of how similar compounds interact with biological molecules, influencing their distribution, efficacy, and toxicity in therapeutic applications (Wang et al., 2016).

Antibacterial and Anti-inflammatory Properties

Synthesis of quinoline-attached furan-2(3H)-ones having anti-inflammatory and antibacterial properties with reduced gastrointestinal toxicity and lipid peroxidation. This highlights the compound's potential in developing new medications with minimized side effects, contributing to the search for novel therapeutic agents (Alam et al., 2011).